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Compound of Interest

Compound Name: 2-Amino-6-chloro-3-nitropyridine

Cat. No.: B151482

An In-depth Technical Guide to 2-Amino-6-
chloro-3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 2-Amino-6-chloro-3-nitropyridine, a key intermediate in the synthesis
of various biologically active molecules. This document details its properties, synthesis,
applications, and safety considerations to support its use in research and development.

Identity and General Properties

2-Amino-6-chloro-3-nitropyridine is a yellow crystalline powder.[1][2] It is an important
intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and
dyestuffs.[3][4]
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Property Value Source(s)
Molecular Formula CsHaCIN3O2 [2][5]
Molecular Weight 173.56 g/mol [5]
Appearance Yellow crystalline powder [11[2]
Melting Point 194-199 °C [21[61[7]
Boiling Point 339.9 °C at 760 mmHg [5]

Density ~1.6 g/cm?3 [5]

Slightly soluble in water and

alcohol. Soluble in dimethyl

Solubilit 2][3][4
Y sulfoxide (DMSO) and L2Ji3]t4]
chloroform.
CAS Number 27048-04-0 [2]
IUPAC Name 6-chloro-3-nitropyridin-2-amine  [5]

Synthesis and Purification

The primary method for the synthesis of 2-Amino-6-chloro-3-nitropyridine is through the
ammonolysis of 2,6-dichloro-3-nitropyridine.[3][8] This reaction selectively substitutes one of
the chlorine atoms with an amino group.

Experimental Protocol: Ammonolysis of 2,6-dichloro-3-
hitropyridine

This protocol is a representative synthesis based on procedures described in the literature.[2]

[9]
Materials:
¢ 2,6-dichloro-3-nitropyridine

« Isopropyl alcohol (or ethanol/methanol)
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Aqueous ammonia solution (20-25%) or ammonia gas

Ice water

Round bottom flask

Stirring apparatus

Filtration apparatus (e.g., Buchner funnel)
Procedure:

» Dissolve 2,6-dichloro-3-nitropyridine in a suitable solvent such as isopropyl alcohol, ethanol,
or methanol in a round bottom flask.[2][8]

e Cool the solution to 20-25°C.[2]
e Slowly add agueous ammonia solution (or bubble ammonia gas) to the stirred solution.[2]

» Continue stirring the reaction mixture at room temperature for 10-24 hours.[2] The reaction
progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).[9]

e Upon completion of the reaction, the product often precipitates out of the solution.
» The precipitate is collected by filtration.

e The collected solid is washed with the reaction solvent (e.g., isopropyl alcohol) and then with
water to remove any remaining impurities.[2]

e The purified 2-Amino-6-chloro-3-nitropyridine is then dried under vacuum.[2]
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Synthesis of 2-Amino-6-chloro-3-nitropyridine.

Spectral and Analytical Data

While specific, experimentally-derived spectra for 2-Amino-6-chloro-3-nitropyridine are not
readily available in the cited literature, the following provides an overview of expected spectral
characteristics and analytical methods.

Mass Spectrometry:
e The calculated exact mass is 172.999204 u.

o LCMS analysis has shown a molecular ion peak (M+H)* at m/z 174.00, corresponding to the
protonated molecule.[2]

NMR Spectroscopy:
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'H NMR: The proton NMR spectrum is expected to show signals for the two aromatic protons
on the pyridine ring and the protons of the amino group. The chemical shifts of the aromatic
protons will be influenced by the electron-withdrawing nitro group and the electron-donating
amino group.

13C NMR: The carbon NMR spectrum should display five distinct signals corresponding to the
five carbon atoms in the pyridine ring. The chemical shifts will be characteristic of a
substituted pyridine ring containing nitro and amino groups.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for:

N-H stretching of the primary amine.
N-O stretching of the nitro group.
C=C and C=N stretching of the pyridine ring.

C-Cl stretching.

Analytical Methods:

High-Performance Liquid Chromatography (HPLC): Purity analysis of 2-Amino-6-chloro-3-
nitropyridine is typically performed using HPLC. A reversed-phase C18 column with a
mobile phase consisting of a mixture of water (with a pH-adjusting agent like phosphoric
acid) and an organic solvent like methanol or acetonitrile is a common starting point for
method development for similar compounds. Detection is often carried out using a UV
detector.

Thin-Layer Chromatography (TLC): TLC is a useful technique for monitoring the progress of
the synthesis reaction.[9]

Applications in Research and Drug Development

2-Amino-6-chloro-3-nitropyridine is a valuable building block for the synthesis of more

complex molecules with potential therapeutic applications.
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Intermediate for Kinase Inhibitors: This compound is a key precursor in the synthesis of
inhibitors for Glycogen Synthase Kinase 3 (GSK-3).[10] GSK-3 is a target in the development
of drugs for various conditions, including neurodegenerative diseases like Alzheimer's disease.
[10]
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Role as a chemical intermediate in drug synthesis.

Antiviral Activity: 2-Amino-6-chloro-3-nitropyridine has been described as a cytotoxic drug
with antiviral potency.[1] It has shown activity against Human Immunodeficiency Virus (HIV)
type 1 and influenza type 2 in vitro.[8] The proposed mechanism of action involves binding to
the viral envelope, which inhibits the fusion of the viral membrane with the host cell, thereby
preventing the release of viral contents into the cytoplasm.[8] However, detailed studies on its
specific antiviral mechanism are limited in the available literature.

Safety and Handling
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2-Amino-6-chloro-3-nitropyridine should be handled with appropriate safety precautions.

e Hazards: It may be harmful if swallowed and can cause skin, eye, and respiratory irritation.

[5]

e Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, protective clothing, and eye/face protection.[5] Avoid breathing dust.

e Storage: Store in a cool, dry place in a tightly closed container.[3][4] It is incompatible with
oxidizing agents.[3][4] Recommended storage is in a refrigerator.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-6-chloro-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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